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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819 Get Quote

CAS Number: 41083-11-8

Structural Formula: C₂₀H₃₅N₃Sn

This technical guide provides an in-depth overview of the organotin acaricide Azocyclotin,

designed for researchers, scientists, and professionals in drug development. The document

covers its chemical and physical properties, mechanism of action, synthesis, and analytical

methodologies.

Physicochemical and Toxicological Properties of
Azocyclotin
The following table summarizes the key quantitative data for Azocyclotin.
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Property Value

Molecular Weight 436.22 g/mol [1]

Appearance White powder/Colorless crystals[1][2]

Melting Point 218.8°C[2]

Vapor Pressure <5 x 10⁻⁵ mbar at 25°C[2]

Water Solubility <0.25 mg/kg[2]

Solubility in Solvents

- Isopropanol: 10-20 g/L- Dichloromethane: 20-

50 g/L- n-hexane: 0.1-1 g/L- Toluene: 2-5 g/L (all

at 20 °C)[3]

pKa 5.36[1]

Acute Oral Toxicity (Rat) LD50: 100 mg/kg[1]

Hydrolysis Half-life
- pH 4: 96 hours- pH 7: 81 hours- pH 9: 8 hours

(at 22°C)[3]

Mechanism of Action
Azocyclotin functions as a potent contact acaricide.[4] Its primary mode of action is the

inhibition of mitochondrial ATP synthase, a critical enzyme in cellular respiration.[5][6] By

disrupting the process of oxidative phosphorylation, Azocyclotin effectively cuts off the energy

supply within the mite's cells, leading to paralysis and eventual death.[4][7] This mechanism of

action is effective against all motile stages of mites.[4]

Metabolic Pathway of Azocyclotin
Azocyclotin undergoes rapid hydrolysis, particularly in aqueous environments, to form

cyhexatin and 1,2,4-triazole.[3][8] Cyhexatin is then further metabolized. The metabolic

degradation is a key aspect of its environmental fate and residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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